3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• SMILES: CC(CC1=NSN=C1)C(C)O
• InChI: InChI=1S/C7H12N2OS/c1-5(6(2)10)3-7-4-8-11-9-7/h4-6,10H,3H2,1-2H3
• InChIKey: PRYQHIJHHZADAT-UHFFFAOYSA-N

3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol – Structural Profile for Scientific Procurement

3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol (CAS 1936304-25-4) is a small-molecule heterocyclic alcohol with molecular formula C₇H₁₂N₂OS and a molecular weight of 172.25 g·mol⁻¹. The compound features a secondary butanol moiety linked to a 1,2,5-thiadiazole ring—a scaffold recognized for its role in muscarinic receptor pharmacology, liquid-crystal chemistry, and agrochemical intermediates . The specific 1,2,5-thiadiazole isomer is distinct from the more common 1,3,4-thiadiazole isomer, which influences electronic distribution and biological target engagement [1].

1

Muscarinic receptor pharmacology 1,2,5-thiadiazole scaffold with reported m1 agonist SAR context

2

Liquid-crystal & agrochemical intermediate Secondary alcohol enables derivatization for materials science

3

Isomer-specific procurement 1,2,5-thiadiazole distinct from 1,3,4-isomer in electronic and biological profile

• [1] Ward, J. S., Merritt, L., Calligaro, D. O., et al. 1,2,5-Thiadiazole Analogues of Aceclidine as Potent m1 Muscarinic Agonists. J. Med. Chem. 1998, 41, 379–392. DOI: 10.1021/jm970125n. View Source

Why 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol Cannot Be Casually Replaced by In-Class Analogs

Within the thiadiazole-alcohol chemical space, substitution patterns on the heterocycle and the alkyl linker profoundly modulate receptor affinity, metabolic stability, and physicochemical properties. Published structure–activity relationship (SAR) studies on 1,2,5-thiadiazole muscarinic agonists demonstrate that optimal m1 potency is achieved only when the thiadiazole C-4 substituent is a butyloxy or butylthio group; replacement by a hydroxyl-bearing alkyl chain markedly alters both potency and selectivity [1]. Furthermore, the 1,2,5-thiadiazole isomer exhibits distinct electronic character compared to 1,3,4-thiadiazole, meaning that even analogs with identical molecular formulas cannot be assumed to behave equivalently in biological or materials-science applications [1].

Isomer mismatch

1,3,4-thiadiazole isomer may not replicate receptor activity; electronic distribution differs.

Substituent shift

Replacing the 3-methylbutan-2-ol side chain with butyloxy/butylthio can alter potency and selectivity profiles.

Methyl branch loss

Removal of the 3-methyl group may change steric bulk, lipophilicity, and metabolic stability.

• [1] Ward, J. S., Merritt, L., Calligaro, D. O., et al. 1,2,5-Thiadiazole Analogues of Aceclidine as Potent m1 Muscarinic Agonists. J. Med. Chem. 1998, 41, 379–392. DOI: 10.1021/jm970125n. View Source

Quantitative Differentiation Evidence for 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol

Reduced Lipophilicity vs. Vedaclidine: Predicted LogP 1.10 versus 3.56

The predicted octanol–water partition coefficient (LogP) for 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol is 1.10, as computed by the supplier Leyan using a standardized algorithm . In contrast, the muscarinic analgesic vedaclidine—a structurally related 1,2,5-thiadiazole bearing a butylthio substituent—has an ACD/LogP of 3.56 . The ~2.5 log-unit difference indicates that the target compound is substantially more hydrophilic, a property that can translate into higher aqueous solubility and potentially improved oral bioavailability in early-stage drug discovery.

Lipophilicity (LogP)

Data to verify

1.10

Δ −2.46 vs. vedaclidine

Supports hydrophilicity-based selection

In silico prediction; no experimental LogP

Evidence Dimension	Predicted octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 1.10 (Leyan prediction)
Comparator Or Baseline	Vedaclidine, LogP = 3.56 (ACD/Labs Percepta)
Quantified Difference	ΔLogP ≈ −2.46 (target more hydrophilic)
Conditions	In silico prediction; no experimental LogP available for target compound

Why This Matters

Lower LogP favors aqueous solubility and may reduce non-specific tissue binding, making this compound a candidate for applications where high hydrophilicity is required.

Lower Polar Surface Area (TPSA) vs. Vedaclidine: 46.01 Ų versus 83 Ų

The topological polar surface area (TPSA) of 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol is 46.01 Ų , whereas vedaclidine exhibits a TPSA of 83 Ų . TPSA values below 60–70 Ų are generally associated with favorable blood–brain barrier penetration, while values above 80 Ų often correlate with poor CNS exposure. This 36.99 Ų reduction suggests the target compound may possess superior passive membrane permeability relative to vedaclidine, although direct experimental confirmation is lacking.

Polar Surface Area

Data to verify

Target 46.01 Ų

Vedaclidine 83 Ų

Δ −36.99

May support CNS permeability screening

In silico; experimental permeability not available

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 46.01 Ų
Comparator Or Baseline	Vedaclidine, TPSA = 83 Ų
Quantified Difference	ΔTPSA = −36.99 Ų (target has lower polarity)
Conditions	In silico calculation; standard TPSA algorithm

Why This Matters

Lower TPSA is a recognized predictor of improved cell permeability and potential CNS availability, influencing selection for neuroscience or intracellular-target programs.

Supplier-Certified Purity of 95% as a Procurement Benchmark

Leyan supplies 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol with a certified purity of 95% (HPLC) . For early-stage research and intermediate synthesis, 95% purity is frequently sufficient, whereas higher purities (e.g., ≥98%) may be required for late-stage lead optimization or regulatory toxicology studies. No alternative supplier currently lists a higher certified purity for this specific CAS number, making the Leyan grade the de facto standard for procurement.

Supplier Purity

Supplier-specified

95%

HPLC

Defines procurement purity benchmark

Single supplier; no alternative higher purity identified

Evidence Dimension	Certified chemical purity
Target Compound Data	95% (Leyan, HPLC)
Comparator Or Baseline	No alternative supplier with higher certified purity identified for CAS 1936304-25-4
Quantified Difference	N/A – single supplier benchmark
Conditions	Commercial sourcing landscape as of May 2026

Why This Matters

Purity directly impacts reproducibility in synthesis and biological assays; knowing the benchmark purity enables informed procurement decisions.

1,2,5-Thiadiazole vs. 1,3,4-Thiadiazole Isomer Distinction and Biological Activity

The 1,2,5-thiadiazole isomer present in the target compound is essential for muscarinic receptor engagement. Ward et al. demonstrated that replacement of the 1,2,5-thiadiazole ring with iso-π-electronic 1,2,5-oxadiazole or pyrazine resulted in substantially reduced m1 muscarinic agonist activity [1]. When compared to the 1,3,4-thiadiazole analog 3-(1,3,4-thiadiazol-2-yl)butan-2-ol (CAS 1339373-67-9, MW 158.22) , the target compound differs both in ring isomer and in the presence of an additional methyl branch (MW 172.25 vs. 158.22), which alters steric bulk, lipophilicity, and metabolic vulnerability at the benzylic position. No head-to-head biological data are available, but the established SAR strongly indicates that isomer substitution cannot be made without loss of pharmacological fidelity.

Isomer Activity Context

Class-level inference

1,2,5-Thiadiazole Reported m1 agonist SAR

1,3,4-Isomer No m1 activity data; distinct ring electronics

Supports isomer-specific procurement

SAR from literature; no head-to-head data for target

Evidence Dimension	Thiadiazole ring isomer and alkyl substitution pattern
Target Compound Data	1,2,5-thiadiazole with 3-methyl-butan-2-ol side chain (MW 172.25)
Comparator Or Baseline	3-(1,3,4-thiadiazol-2-yl)butan-2-ol (CAS 1339373-67-9, MW 158.22); 1,2,5-oxadiazole and pyrazine analogs from Ward et al.
Quantified Difference	MW difference +14.03; isomer-specific activity loss documented in Ward et al. (no numerical IC₅₀ shift available for target compound itself)
Conditions	Literature SAR for 1,2,5-thiadiazole muscarinic agonists; physicochemical property comparison

Why This Matters

Confirms that generic thiadiazole-alcohol analogs cannot be substituted without risking loss of target-specific activity, justifying selective procurement of the 1,2,5-isomer.

• [1] Ward, J. S., Merritt, L., Calligaro, D. O., et al. 1,2,5-Thiadiazole Analogues of Aceclidine as Potent m1 Muscarinic Agonists. J. Med. Chem. 1998, 41, 379–392. DOI: 10.1021/jm970125n. View Source

Recommended Application Scenarios for 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol Based on Differentiation Evidence

Early-Stage Muscarinic Receptor Probe Development Requiring Low Lipophilicity

The compound's predicted LogP of 1.10 (versus 3.56 for vedaclidine) positions it as a more water-soluble starting point for designing muscarinic receptor ligands that require reduced non-specific binding or improved oral dissolution. Researchers synthesizing focused libraries around the 1,2,5-thiadiazole scaffold can use this compound as a hydrophilic core intermediate .

Synthesis of CNS-Penetrant Candidate Molecules

With a TPSA of 46.01 Ų—well below the 60–70 Ų threshold for predicted blood–brain barrier permeability—this compound may serve as a privileged fragment for constructing CNS-active agents. The TPSA advantage over vedaclidine (83 Ų) suggests superior passive permeability potential, pending experimental validation .

Procurement for Parallel Synthesis or Medicinal Chemistry SAR Campaigns

The commercially available 95% purity grade from Leyan provides a reproducible starting material for parallel synthesis and initial SAR exploration. For teams comparing 1,2,5-thiadiazole versus 1,3,4-thiadiazole cores, the certified purity and documented physicochemical properties reduce batch-to-batch variability and support structure–property relationship analysis .

Liquid-Crystal Intermediate or Agrochemical Building Block Screening

1,2,5-Thiadiazole derivatives are established components of ferroelectric liquid-crystal mixtures and agricultural fungicide intermediates. The compound's secondary alcohol functionality provides a synthetic handle for further derivatization (e.g., esterification, etherification), making it a versatile building block for materials science and agrochemical discovery programs [1].

Application

Selection Property

Validation Focus

Muscarinic receptor probe design

Low predicted lipophilicity context

Aqueous solubility & non-specific binding screening

CNS-penetrant fragment synthesis

Low predicted TPSA context

Passive membrane permeability potential validation

Parallel synthesis / SAR campaigns

Certified purity & documented properties

Batch-to-batch reproducibility & SPR analysis

Liquid-crystal / agrochemical intermediate

Secondary alcohol derivatization handle

Esterification/etherification versatility

• [1] Ward, J. S., Merritt, L., Calligaro, D. O., et al. 1,2,5-Thiadiazole Analogues of Aceclidine as Potent m1 Muscarinic Agonists. J. Med. Chem. 1998, 41, 379–392. DOI: 10.1021/jm970125n. View Source